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Compound of Interest

Compound Name: 4-Hexylpyridine

Cat. No.: B1330177

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Hexylpyridine. The information herein is compiled from available Safety Data Sheets (SDS)
and chemical databases to ensure a high standard of safety in laboratory and drug
development settings.

Hazard Identification and Classification

4-Hexylpyridine is a chemical compound that requires careful handling due to its potential
health hazards. While specific toxicity data for 4-Hexylpyridine is limited, information from
related pyridine compounds suggests that it may be harmful if swallowed, comes into contact
with skin, or is inhaled.[1][2][3][4] It is also suspected to cause skin and eye irritation.[2]

GHS Hazard Statements (Potential, based on related compounds):

H302: Harmful if swallowed.[2][4]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[2]
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Precautionary Statements (Recommended):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][5]

e P264: Wash skin thoroughly after handling.[2][5]

e P270: Do not eat, drink or smoke when using this product.[2][4][5]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-Hexylpyridine is provided in

the table below. Note that some of this data is estimated.

Property Value Source
Molecular Formula C11H17N [61[7]
Molecular Weight 163.26 g/mol [6]
- ) 245.98 °C @ 760.00 mm Hg
Boiling Point [8]
(est)
. 236.00 °F TCC (113.20 °C)
Flash Point [8]

(est)

Vapor Pressure

0.042000 mmHg (est)

[8]

Water Solubility

254.3 mg/L @ 25 °C (est)

[8]

logP (o/w)

4.350

[8]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 4-
Hexylpyridine.

Handling:

Work in a well-ventilated area, preferably in a certified laboratory chemical fume hood.[9]
e Avoid contact with skin, eyes, and clothing.[1][2]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and a lab coat.[3][10] For tasks with a higher risk of splashing, a face shield should
be worn in addition to goggles.[10]

e Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[3]
e Ground and bond containers and receiving equipment.[1][3]
e Do not eat, drink, or smoke in areas where 4-Hexylpyridine is handled.[1][2][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][9]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][9]

Store segregated from incompatible materials such as strong acids, oxidizing agents, and
bases.[3][9]

Store in a secured area, accessible only to authorized personnel.[9]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to ensure the safety of personnel.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles during
procedures with a high splash

potential.[10]

To protect eyes from splashes

and vapors.

Skin and Body Protection

Flame-resistant lab coat.[10]
Chemical-resistant gloves
(e.g., butyl rubber or PVA).[9]
Closed-toe shoes.[10]

To prevent skin contact and

protect from spills.

Respiratory Protection

Use in a well-ventilated area or
chemical fume hood is typically
sufficient. If ventilation is
inadequate or for large spills, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
used.[3]

To prevent inhalation of

harmful vapors.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
) them comfortable for breathing. If not breathing,
Inhalation ) o o ) )
give artificial respiration. Seek immediate

medical attention.[2][3][4]

Immediately take off all contaminated clothing.
_ Rinse the skin with plenty of water for at least 15
Skin Contact ) ) S
minutes.[2] Seek medical attention if irritation

persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ] ] )

do. Continue rinsing.[2] Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion water.[2] Seek immediate medical attention.[2]

[3]4]

Accidental Release Measures

In the case of a spill or release, follow these procedures:

o Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,
vermiculite).[1][2] Place the absorbed material into a suitable, sealed container for disposal.

o Large Spills: Evacuate the area. Remove all sources of ignition.[3] Ventilate the area.[1]
Contain the spill and prevent it from entering drains or waterways. Absorb the spill with an
inert material and place it in a designated hazardous waste container.

» Personal Precautions: Wear appropriate PPE, including respiratory protection, during
cleanup.[3]

Disposal Considerations

Dispose of 4-Hexylpyridine and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Do not dispose of it in the sewer system. Waste should be
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collected in a properly labeled, sealed, and compatible container.[9]

Toxicological Information

Detailed toxicological studies on 4-Hexylpyridine are not readily available. The information
below is based on data for related pyridine compounds and should be considered indicative of
potential hazards.
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Toxicity Endpoint Result Species Notes

Harmful if swallowed.
[2][4] LD50 for a
Acute Oral Toxicity related compound Rat Data for pyridine.
(pyridine) is 891
mg/kg.

Harmful in contact
with skin.[1][3] LD50
Acute Dermal Toxicity  for a related Rabbit Data for pyridine.
compound (pyridine)
is 1121 mg/kg.

Harmful if inhaled.[1]

) [3] LC50 for a related
Acute Inhalation

o compound (pyridine) Rat Data for pyridine.
Toxicity ]
is 12.8 mg/L for 4
hours.
) ) Based on GHS
Skin May cause skin o
) o T classifications for
Corrosion/Irritation irritation.[2] o
similar compounds.
) ) Based on GHS
Serious Eye May cause serious o
o o classifications for
Damage/Irritation eye irritation.[2]

similar compounds.

) o Suspected of causing Classification for
Carcinogenicity o
cancer.[1] pyridine.

Suspected of o
) . ) . Classification for
Reproductive Toxicity damaging fertility or

ridine.
the unborn child.[1] Py

Experimental Protocols:

Detailed experimental protocols for the toxicological data cited above are not available in the
public domain. The data is typically sourced from summary reports and safety data sheets
provided by chemical suppliers and regulatory bodies.
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Visualizations
Logical Workflow for Safe Handling of 4-
Hexylpyridine “dot
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Caption: A generalized experimental workflow for determining the cytotoxicity of a compound
like 4-Hexylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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